Cas no 2172165-62-5 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidomethyl}-4-methylpentanoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidomethyl}-4-methylpentanoic acid
• CAS No: 2172165-62-5
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6183028
• PubChem ID: 165581065
• Update Time: 2025-05-26

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidomethyl}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidomethyl}-4-methylpentanoic acid
• 2172165-62-5
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanamido]methyl}-4-methylpentanoic acid
• EN300-1529229

• Inchi： 1S/C27H34N2O6/c1-17(2)18(14-25(30)31)15-29-26(32)24(34-3)12-13-28-27(33)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23-24H,12-16H2,1-3H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： CENHQJFHRDBDCL-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C(NCC(CC(=O)O)C(C)C)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidomethyl}-4-methylpentanoic acid

Professional Introduction to 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidomethyl}-4-methylpentanoic Acid (CAS No. 2172165-62-5)

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidomethyl}-4-methylpentanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2172165-62-5, represents a class of molecules that exhibit promising properties for various biomedical applications. The intricate structure of this molecule, featuring a combination of functional groups such as fluoren-9-ylmethoxycarbonyl and 2-methoxybutanamidomethyl, makes it a subject of intense study for researchers aiming to develop novel therapeutic agents.

The nomenclature of this compound provides a detailed insight into its chemical composition and potential biological activity. The presence of the fluoren-9-ylmethoxycarbonyl moiety suggests that the molecule may possess enhanced stability and bioavailability, which are critical factors in drug design. Additionally, the 2-methoxybutanamidomethyl group introduces a polar region that could facilitate interactions with biological targets, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on developing small molecules with multifunctional properties. The compound in question, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidomethyl}-4-methylpentanoic acid, aligns well with this trend. Its complex structure suggests potential applications in areas such as enzyme inhibition and receptor binding. For instance, the amide bond within the molecule could serve as a hinge region for modulating the activity of target proteins, while the fluorene moiety might enhance cellular uptake and metabolic stability.

The pharmaceutical industry has been increasingly leveraging advanced computational methods to predict the biological activity of novel compounds. In this context, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidomethyl}-4-methylpentanoic acid has been subjected to various computational studies to elucidate its potential interactions with biological targets. These studies have revealed that the compound may exhibit inhibitory effects on certain kinases and proteases, which are implicated in various diseases including cancer and inflammatory disorders. The precise mechanism of action remains under investigation, but preliminary findings suggest that the molecule's unique structural features contribute to its binding affinity and specificity.

The synthesis of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidomethyl}-4-methylpentanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and protective group strategies to ensure high yield and purity. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and selective hydrolysis to construct the core framework of the molecule. These synthetic methodologies not only highlight the ingenuity of modern chemical synthesis but also pave the way for scalable production processes.

Ongoing clinical trials and preclinical studies are evaluating the therapeutic potential of derivatives of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidomethyl}-4-methylpentanoic acid. The results from these trials are expected to provide valuable insights into its efficacy and safety profiles. For instance, studies in animal models have shown that certain analogs of this compound exhibit anti-inflammatory properties by modulating immune responses. Such findings underscore the importance of continued research in this area and open up new avenues for developing treatments for chronic inflammatory diseases.

The development of novel drug candidates often involves collaboration between academic researchers and industry scientists. The case of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidomethyl}-4-methylpentanoic acid exemplifies this synergy. Academic institutions have played a crucial role in elucidating the structure-function relationships of this compound, while pharmaceutical companies have contributed to its optimization for clinical use. This collaborative approach has accelerated the pace at which new drugs reach patients, addressing unmet medical needs more effectively.

The future prospects for 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidomethyl}-4-methylpentanoic acid are bright, given its promising biological activity and well-defined chemical structure. As research progresses, new derivatives may be synthesized to enhance potency, selectivity, and pharmacokinetic properties. Additionally, advances in drug delivery systems could further improve the therapeutic efficacy of this compound by ensuring targeted delivery to affected tissues.

In conclusion, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidomethyl}-4-methylpentanoic acid (CAS No. 2172165-62-5) is a remarkable compound with significant potential in pharmaceutical applications. Its complex structure, multifunctional properties, and promising biological activity make it a valuable asset in ongoing research efforts aimed at developing novel therapeutic agents. As scientific understanding continues to evolve, it is anticipated that this compound will play an increasingly important role in addressing various health challenges worldwide.